Cas no 1702400-71-2 (2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid
• CAS No: 1702400-71-2
• MF: C₈H₃BrClF₃O₂
• MW: 303.460431337357
• CID: 5707421
• PubChem ID: 106763326
• Update Time: 2025-10-30

2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid
• 1702400-71-2
• EN300-1138318
• 2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroaceticacid
• Benzeneacetic acid, 4-bromo-3-chloro-α,α,2-trifluoro-

• Inchi： 1S/C8H3BrClF3O2/c9-4-2-1-3(6(11)5(4)10)8(12,13)7(14)15/h1-2H,(H,14,15)
• InChI Key： DQPLECNRTGHXQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1Cl)F)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 301.89570g/mol
• Monoisotopic Mass: 301.89570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.885±0.06 g/cm3(Predicted)
• Boiling Point: 354.7±37.0 °C(Predicted)
• pka: 0?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid

2-(4-Bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic Acid: A Comprehensive Overview

CAS No. 1702400-71-2 refers to the compound 2-(4-bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid, a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its complex structure, which includes a substituted phenyl group attached to a difluoroacetic acid moiety. The presence of multiple halogen atoms (bromo, chloro, and fluoro) in its structure imparts unique chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2-(4-bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid involves a series of intricate organic reactions. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on improving the efficiency of these reactions by utilizing advanced catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The compound's structure plays a pivotal role in its applications. The halogen atoms in the phenyl ring contribute to its stability and reactivity, making it suitable for use in pharmaceuticals, agrochemicals, and materials science. In the field of pharmacology, this compound has been explored as a potential lead molecule for drug development. Its ability to interact with specific biological targets has been studied extensively, with promising results in preliminary assays.

In recent years, there has been growing interest in the environmental impact of such compounds. Studies have been conducted to assess their biodegradability and potential toxicity. These investigations are crucial for ensuring that the use of 2-(4-bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid aligns with sustainable practices and regulatory standards.

The compound's versatility is further highlighted by its role in materials science. Its unique chemical properties make it a valuable precursor in the synthesis of advanced materials, such as fluoropolymers and specialty chemicals. Researchers have also explored its potential in catalysis, where it has shown promise as a ligand or catalyst in various organic transformations.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and purity. These advancements have facilitated more accurate analysis and quality control during production.

In conclusion, CAS No. 1702400-71-2, or 2-(4-bromo-3-chloro-2-fluorophenyl)-2,2-difluoroacetic acid, is a multifaceted compound with diverse applications across various industries. Its complex structure and unique chemical properties continue to drive innovative research and development efforts. As scientific understanding advances, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.